Cas no 897660-79-6 (5,5-Dimethyl-3-(5-methylisoxazol-3-yl)aminocyclohex-2-en-1-one)

• Product Name: 5,5-Dimethyl-3-(5-methylisoxazol-3-yl)aminocyclohex-2-en-1-one
• CAS No: 897660-79-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD15146474
• CID: 4718964
• Update Time: 2025-10-17

5,5-Dimethyl-3-(5-methylisoxazol-3-yl)aminocyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-3-[(5-methylisoxazol-3-yl)amino]cyclohex-2-en-1-one
• 5,5-Dimethyl-3-((5-methylisoxazol-3-yl)amino)cyclohex-2-enone
• 5,5-dimethyl-3-[(5-methyl-1,2-oxazol-3-yl)amino]cyclohex-2-en-1-one
• STK897896
• T3724
• 2-cyclohexen-1-one, 5,5-dimethyl-3-[(5-methyl-3-isoxazolyl)amino]-
• 5,5-Dimethyl-3-[(5-methylisoxazol-3-yl)amino]-cyclohex-2-en-1-one
• 5,5-Dimethyl-3-(5-methylisoxazol-3-yl)aminocyclohex-2-en-1-one

• MDL： MFCD15146474
• Inchi： 1S/C12H16N2O2/c1-8-4-11(14-16-8)13-9-5-10(15)7-12(2,3)6-9/h4-5H,6-7H2,1-3H3,(H,13,14)
• InChI Key： XWTNFBOFMHIMAT-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(C)(C)C1)NC1C=C(C)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Topological Polar Surface Area: 55.1